Cas no 3926-66-7 (2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-1-ol)

2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-1-ol structure

3926-66-7 structure

Product Name:2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-1-ol

CAS No:3926-66-7

MF:C₁₇H₁₉ClN₂OS

MW:334.863561868668

CID:1503568

PubChem ID:77526

Update Time:2025-04-21

2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-1-ol
- 2-chloro-10-[3-(dimethylamino)propyl]phenothiazin-1-ol
- 10H-Phenothiazin-1-ol, 2-chloro-10-(3-(dimethylamino)propyl)-
- DTXSID90192509
- 1-Hydroxychlorpromazine
- Phenothiazine, 2-chloro-10-(3-(dimethylamino)propyl)-1-hydroxy-
- 1-Hydroxy-2-chloro-10-(3-(dimethylamino)propyl)phenothiazine
- BRN 1026039
- SCHEMBL7585294
- 3926-66-7
- Inchi： 1S/C17H19ClN2OS/c1-19(2)10-5-11-20-13-6-3-4-7-14(13)22-15-9-8-12(18)17(21)16(15)20/h3-4,6-9,21H,5,10-11H2,1-2H3
- InChI Key： FWNNYTKAPJEWGR-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1O)N(C1C=CC=CC=1S2)CCCN(C)C

Computed Properties

Exact Mass: 334.09087
Monoisotopic Mass: 334.0906621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 52Å²

Experimental Properties

PSA: 26.71

2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-1-ol Production Method

Production Method 1

50-53-3

3926-66-7

2095-62-7

969-99-3

3930-47-0

Reaction Conditions

1.1 Reagents: L-Ascorbic acid , Acetic acid , Sodium acetate , Trisodium EDTA , Manganese diacetate , Oxygen , Ferrous sulfate heptahydrate Solvents: Water ; 2 h, pH 4, 45 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8.5

Reference

: Synthesis of potential drug metabolites by a modified Udenfriend reaction

Slavik, Roger; Peters, Jens-Uwe; Giger, Rudolf; Buerkler, Markus; Bald, Eric, Tetrahedron Letters, 2011, 52(7), 749-752